Cas no 2172607-90-6 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-fluorobenzoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-fluorobenzoic acid
• CAS No: 2172607-90-6
• MF: C₂₆H₂₁FN₂O₅
• MW: 460.453750371933
• CID: 6588813
• PubChem ID: 165532502
• Update Time: 2025-06-14

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-fluorobenzoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]-5-fluorobenzoic acid
• EN300-1572919
• 2172607-90-6

• Inchi： 1S/C26H21FN2O5/c27-17-12-16(25(31)32)13-18(14-17)29-24(30)10-5-11-28-26(33)34-15-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-10,12-14,23H,11,15H2,(H,28,33)(H,29,30)(H,31,32)/b10-5+
• InChI Key： DJOQNVDLJCXBDS-BJMVGYQFSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 460.14344994g/mol
• Monoisotopic Mass: 460.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-fluorobenzoic acid

Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-fluorobenzoic acid (CAS No. 2172607-90-6)

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-fluorobenzoic acid (CAS No. 2172607-90-6) is a highly specialized fluorinated benzoic acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorobenzoic acid moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged, driven by advancements in precision medicine and bioconjugation technologies. The 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-fluorobenzoic acid stands out for its ability to enhance the stability and solubility of peptide chains during synthesis. This property is particularly relevant in the context of targeted drug delivery systems, where fluorinated compounds are often employed to improve bioavailability and metabolic stability.

One of the most frequently asked questions in organic chemistry forums and search engines revolves around the synthetic pathways for Fmoc-protected intermediates. The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-fluorobenzoic acid typically involves multi-step reactions, including amide coupling and fluorination processes. Its CAS No. 2172607-90-6 serves as a critical identifier for researchers sourcing high-purity reagents for their experiments. The compound’s molecular weight and structural complexity also make it a subject of interest in computational chemistry studies, where molecular docking and QSAR modeling are employed to predict its interactions with biological targets.

The integration of fluorine atoms into organic molecules is a hot topic in medicinal chemistry, as evidenced by the growing number of FDA-approved fluorinated drugs. 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-fluorobenzoic acid exemplifies this trend, offering potential applications in the design of protease inhibitors and antibody-drug conjugates (ADCs). Its carboxylic acid functional group further enables conjugation with various biomolecules, making it a versatile building block in biopharmaceuticals.

From an SEO perspective, keywords such as "Fmoc-protected amino acid synthesis", "fluorobenzoic acid derivatives", and "CAS 2172607-90-6 applications" are highly searched by professionals in the field. This reflects the compound’s relevance in cutting-edge research areas like cancer therapeutics and neurodegenerative disease studies. Additionally, its role in green chemistry initiatives—where solvent-free reactions and catalytic methods are prioritized—has garnered attention, aligning with the global push for sustainable chemical practices.

In summary, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamido-5-fluorobenzoic acid (CAS No. 2172607-90-6) is a pivotal compound in modern drug development and peptide engineering. Its structural features and functional versatility position it at the intersection of chemistry, biology, and material science, offering endless possibilities for innovation. As research continues to uncover its potential, this compound is poised to play a central role in the next generation of therapeutic agents and diagnostic tools.